2,3,5-trimethyl-N-[1-(3,4,5-trimethoxyphenyl)ethyl]pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2,3,5-trimethyl-N-[1-(3,4,5-trimethoxyphenyl)ethyl]pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C20H26N4O3/c1-11-8-18(24-20(21-11)12(2)13(3)23-24)22-14(4)15-9-16(25-5)19(27-7)17(10-15)26-6/h8-10,14,22H,1-7H3
• InChI Key: PGKGDVQKTXWYMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NC(C)C3=CC(=C(C(=C3)OC)OC)OC)C)C
• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are heterocyclic compounds that have garnered interest due to their potential biological activities and applications in medicinal chemistry. They serve as core structures for the development of molecules with various pharmacological properties, including antitumor, antimicrobial, and anti-inflammatory activities.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines typically involves the condensation of appropriate precursors under specific conditions. For example, novel 3,5-diphenyl-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amines were synthesized through comprehensive structure-activity relationship studies, demonstrating potent in vitro growth inhibition of Mycobacterium tuberculosis (M.tb), indicating their potential as M.tb inhibitors (Sutherland et al., 2022).

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is characterized by the fusion of pyrazole and pyrimidine rings. This unique structure contributes to their chemical stability and biological activity. X-ray crystallography and NMR spectroscopy are commonly used to determine their precise molecular configurations.

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidines undergo various chemical reactions, including cyclocondensation, nitration, and chlorination, leading to a wide range of derivatives with diverse biological activities. Their reactivity is influenced by the substituents on the pyrazole and pyrimidine rings, allowing for the synthesis of compounds with tailored properties (Bruni et al., 1994).

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could involve studying the synthesis, reactivity, and biological activity of this compound, as well as related compounds.